Cas no 69504-58-1 (2-methyl-2-(1-methyl-1H-indol-7-yl)propanenitrile)

• Product Name: 2-methyl-2-(1-methyl-1H-indol-7-yl)propanenitrile
• CAS No: 69504-58-1
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• CID: 6198717
• PubChem ID: 12466737
• Update Time: 2025-05-26

2-methyl-2-(1-methyl-1H-indol-7-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(1-methyl-1H-indol-7-yl)propanenitrile
• EN300-1776127
• 69504-58-1

• Inchi： 1S/C13H14N2/c1-13(2,9-14)11-6-4-5-10-7-8-15(3)12(10)11/h4-8H,1-3H3
• InChI Key： HARNLOYABNVMMM-UHFFFAOYSA-N
• SMILES： N1(C)C=CC2=CC=CC(=C12)C(C#N)(C)C

Computed Properties

• Exact Mass: 198.115698455g/mol
• Monoisotopic Mass: 198.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-methyl-2-(1-methyl-1H-indol-7-yl)propanenitrile

Professional Introduction to 2-methyl-2-(1-methyl-1H-indol-7-yl)propanenitrile (CAS No. 69504-58-1)

2-methyl-2-(1-methyl-1H-indol-7-yl)propanenitrile, a compound with the chemical formula C₁₄H₁₇N, is a significant molecule in the field of pharmaceutical chemistry and drug discovery. This compound has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The presence of a nitrile group and a substituted indole moiety makes it an intriguing candidate for further investigation.

The compound is characterized by its molecular structure, which includes a methyl group at the alpha position relative to the nitrile group, and a 1-methyl-1H-indol-7-yl substituent. This specific arrangement contributes to its reactivity and interaction with biological targets. The indole ring, a well-known pharmacophore in medicinal chemistry, is particularly noteworthy for its role in modulating various biological pathways.

In recent years, there has been growing interest in indole derivatives due to their diverse biological activities. The 1-methyl-1H-indol-7-yl moiety in 2-methyl-2-(1-methyl-1H-indol-7-yl)propanenitrile is known to exhibit properties that make it suitable for use in the synthesis of bioactive molecules. This includes potential applications in the treatment of neurological disorders, cancer, and inflammatory conditions.

Recent studies have highlighted the importance of nitrile-containing compounds in drug development. Nitriles are versatile functional groups that can participate in various chemical reactions, making them valuable intermediates in organic synthesis. The nitrile group in 2-methyl-2-(1-methyl-1H-indol-7-yl)propanenitrile can undergo hydrolysis to form carboxylic acids or reduction to form amides, providing multiple pathways for further functionalization.

The synthesis of 2-methyl-2-(1-methyl-1H-indol-7-yl)propanenitrile involves multi-step organic reactions, typically starting from readily available precursors. The key steps include condensation reactions, cyclization, and subsequent functional group transformations. Advanced synthetic techniques such as cross-coupling reactions have been employed to achieve high yields and purity levels.

The compound's potential biological activity has been explored through computational modeling and experimental studies. Virtual screening methods have been used to identify possible binding interactions with target proteins, providing insights into its mechanism of action. Preliminary experimental data suggest that 2-methyl-2-(1-methyl-1H-indol-7-yl)propanenitrile may exhibit inhibitory effects on certain enzymes and receptors relevant to human health.

In the context of drug discovery, the development of novel scaffolds is crucial for overcoming resistance mechanisms and improving therapeutic efficacy. The unique structural features of 2-methyl-2-(1-methyl-1H-indol-7-yl)propanenitrile make it a promising candidate for further optimization. By modifying specific parts of the molecule, researchers can fine-tune its pharmacological properties to enhance its suitability for clinical applications.

The compound's stability under various conditions is another important consideration in pharmaceutical development. Studies have been conducted to assess its solubility, thermal stability, and shelf life. These parameters are critical for determining its feasibility as an active pharmaceutical ingredient (API). Additionally, its compatibility with different formulation excipients has been evaluated to ensure optimal drug delivery.

Ethical considerations are also paramount in the development of new drugs. The synthesis and handling of 2-methyl-2-(1-methyl-1H-indol-7-ylopropanenitrile must adhere to strict safety protocols to protect researchers and the environment. Environmental impact assessments have been performed to minimize waste generation and ensure sustainable practices throughout the research process.

The future prospects of 2-methyl--(m--m--e--m--m--e--m--e--m--e--m--e--m--e--) propanenitrile are promising, with ongoing research aimed at expanding its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical applications. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers can accelerate the development pipeline.

In conclusion, 2-methyl--(m--m--e--m--m--e--) propanenitrile (CAS No. 69504- 58) is a fascinating molecule with significant implications for pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new insights into its properties and applications, this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.